![molecular formula C13H13NO4 B1334551 1-(4-Acetylphenyl)-5-oxopyrrolidine-3-carboxylic acid CAS No. 100394-11-4](/img/structure/B1334551.png)
1-(4-Acetylphenyl)-5-oxopyrrolidine-3-carboxylic acid
Overview
Description
“1-(4-Acetylphenyl)-5-oxopyrrolidine-3-carboxylic acid” is a chemical compound with the linear formula C13H13NO4 . It has a molecular weight of 247.253 . This compound is provided to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of “1-(4-Acetylphenyl)-5-oxopyrrolidine-3-carboxylic acid” is defined by its linear formula C13H13NO4 . Unfortunately, there is no further information available on the detailed molecular structure of this compound.
Physical And Chemical Properties Analysis
The physical and chemical properties of “1-(4-Acetylphenyl)-5-oxopyrrolidine-3-carboxylic acid” are not specifically known. The compound has a molecular weight of 247.253 .
Scientific Research Applications
Neurological and Immune System Diseases
Pyrrolidine derivatives have been found to have applications in treating diseases related to the nervous and immune systems due to their biological activity .
Antidiabetic and Antimycobacterial Activities
These compounds have shown promise in antidiabetic and antimycobacterial research, providing potential pathways for new treatments .
Antiviral and Antitumor Activities
The antiviral and antitumor properties of pyrrolidine derivatives make them candidates for research into infectious diseases and cancer therapies .
Pharmacophore Groups
Some pyrrolidine derivatives serve as pharmacophore groups with antibacterial, antifungal, antiviral, antimalarial, antitumoral, anti-inflammatory, anticonvulsant, and antioxidant activities .
Enzyme Inhibition
These compounds have diverse enzyme inhibitory effects, which can be leveraged in various biochemical assays and therapeutic research .
Medicinal Chemistry
Pyrrolidine is a versatile scaffold in drug discovery that has been used to develop new biologically active compounds .
Chiral Synthesis
Pyrrolidine derivatives are used in asymmetric synthesis, which is crucial for creating compounds with specific chirality for pharmaceutical applications .
Material Science
Chiral pyrrolidine functionalized materials have been employed in synthesizing metal-organic frameworks (MOFs) and covalent organic frameworks (COFs), which have applications in catalysis and material science .
properties
IUPAC Name |
1-(4-acetylphenyl)-5-oxopyrrolidine-3-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13NO4/c1-8(15)9-2-4-11(5-3-9)14-7-10(13(17)18)6-12(14)16/h2-5,10H,6-7H2,1H3,(H,17,18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SQGYWRZISBCKMW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)N2CC(CC2=O)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60399523 | |
Record name | 1-(4-acetylphenyl)-5-oxopyrrolidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60399523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
247.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Acetylphenyl)-5-oxopyrrolidine-3-carboxylic acid | |
CAS RN |
100394-11-4 | |
Record name | 1-(4-acetylphenyl)-5-oxopyrrolidine-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID60399523 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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